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Compound of Interest

Compound Name: Algifen
CAS No.: 8060-71-7
Cat. No.: B1197338
Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Algifen is a combination drug product typically containing Metamizole Sodium, Pitofenone
Hydrochloride, and Fenpiverinium Bromide. This combination provides analgesic,
antispasmodic, and anticholinergic effects. Accurate and reliable analytical methods are crucial
for the quality control and formulation development of such multi-component pharmaceuticals.
These application notes provide detailed protocols for the simultaneous quantification of the
active pharmaceutical ingredients (APIs) in Algifen using Reverse-Phase High-Performance
Liquid Chromatography (RP-HPLC) and UV-Spectrophotometry.

Active Pharmaceutical Ingredients

+ Metamizole Sodium: A non-steroidal anti-inflammatory drug (NSAID) with analgesic and
antipyretic properties.
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o Pitofenone Hydrochloride: An antispasmodic agent that exerts a direct relaxing effect on
smooth muscles.[1]

» Fenpiverinium Bromide: An anticholinergic agent that helps in reducing muscle spasms.[1]

Method 1: Simultaneous Quantification by RP-HPLC

This method is suitable for the simultaneous estimation of Metamizole Sodium and Pitofenone
Hydrochloride in the presence of Fenpiverinium Bromide in pharmaceutical dosage forms.

Experimental Protocol

1. Instrumentation:

o High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis detector
and data processing software.

e Analytical balance

» Sonicator

e pH meter

» Syringe filters (0.45 um)

2. Reagents and Materials:

o Metamizole Sodium, Pitofenone HCI, and Fenpiverinium Bromide reference standards
¢ Methanol (HPLC grade)

e Sodium dihydrogen phosphate monohydrate (AR grade)

o Orthophosphoric acid (AR grade)

o Water (HPLC grade)

3. Chromatographic Conditions:
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Parameter Condition

Column Inertsil ODS 3V C-18 (or equivalent)

0.05M Sodium dihydrogen phosphate buffer :
Mobile Phase Methanol (53:47 v/v), pH adjusted to 5.0 with

orthophosphoric acid

Flow Rate 1.0 mL/min
Detection Wavelength 286 nm
Injection Volume 20 pL

| Column Temperature | Ambient |
4. Preparation of Solutions:

» Mobile Phase Preparation: Prepare a 0.05M solution of sodium dihydrogen phosphate in
HPLC grade water. Mix with methanol in the ratio of 53:47 (v/v). Adjust the pH of the final
mixture to 5.0 using orthophosphoric acid. Filter through a 0.45 pum membrane filter and
degas by sonication.

o Standard Stock Solution: Accurately weigh and transfer 100 mg of Metamizole Sodium and
10 mg of Pitofenone HCI reference standards into a 100 mL volumetric flask. Dissolve in and
dilute to volume with methanol to obtain a concentration of 1000 pg/mL of Metamizole
Sodium and 100 pg/mL of Pitofenone HCI.

o Working Standard Solution: From the stock solution, prepare further dilutions to obtain the

desired concentrations for the calibration curve.
o Sample Preparation (from tablets):
o Weigh and finely powder not fewer than 20 tablets.

o Transfer a quantity of the powder equivalent to 500 mg of Metamizole Sodium into a 100
mL volumetric flask.
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o Add about 70 mL of methanol, sonicate for 15 minutes, and then dilute to volume with
methanol.

o Filter the solution through a 0.45 pm membrane filter.

o Make further dilutions with methanol to achieve a final concentration in the linear range of
the method (e.g., 1000 pg/mL of Metamizole Sodium and 10 pg/mL of Pitofenone HCI).[2]

5. Analytical Procedure:
o Equilibrate the HPLC system with the mobile phase until a stable baseline is obtained.
« Inject the blank (methanol) to ensure no interfering peaks are present.

« Inject the standard solutions at different concentration levels to establish the calibration
curve.

« Inject the sample solution.

Record the chromatograms and measure the peak areas.

Data Presentation: Quantitative Data for RP-HPLC

Method 1
Parameter Metamizole Sodium Pitofenone HCI
Linearity Range (ug/mL) 700.90 - 1301.73[2] 7.01-13.01]2]
Regression Coefficient (r2) 0.9992[2] 0.9995[2]
Limit of Detection (LOD)
21.6174[2] 0.1701[2]

(Mg/mL)
Limit of Quantification (LO

Q (LoQ) 65.507[2] 0.5155[2]

(ng/mL)

Experimental Workflow Diagram (RP-HPLC Method 1)
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Caption: Workflow for the simultaneous RP-HPLC analysis of Metamizole and Pitofenone.

Method 2: RP-HPLC Method for Low Content of
Fenpiverinium Bromide

This method is specifically developed and validated for the accurate estimation of the low
content of Fenpiverinium Bromide in the combined dosage form with high concentrations of
Metamizole Sodium and Pitofenone Hydrochloride.

Experimental Protocol

1. Instrumentation:
e Same as Method 1.
2. Reagents and Materials:

e Same as Method 1.
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3. Chromatographic Conditions:

Parameter Condition
Column Supelcosil LC-CN (or equivalent)
] Sodium dihydrogen phosphate buffer : Methanol
Mobile Phase
(66:34 viv)
Flow Rate 1.0 mL/min
Detection Wavelength 210 nm
Injection Volume 20 pL

| Column Temperature | Ambient |

4. Preparation of Solutions:

» Mobile Phase Preparation: Prepare a solution of sodium dihydrogen phosphate in HPLC

grade water. Mix with methanol in the ratio of 66:34 (v/v). Filter through a 0.45 um membrane

filter and degas.

o Standard and Sample Preparations: Follow a similar procedure as in Method 1, ensuring the

final concentration of Fenpiverinium Bromide falls within its linear range.

Data Presentation: Quantitative Data for RP-HPLC

Method 2

Parameter

Fenpiverinium Bromide

Linearity Range (ug/mL)

6.980 - 12.930[3]

Mean Recovery (%)

100.23[3]

RSD of Recovery (%)

0.5[3]

Experimental Workflow Diagram (RP-HPLC Method 2)
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Caption: Workflow for the RP-HPLC analysis of Fenpiverinium Bromide.

Method 3: Simultaneous Spectrophotometric
Quantification

This method utilizes multivariate calibration (Partial Least Squares - PLS) for the simultaneous
determination of Metamizole Sodium, Pitofenone Hydrochloride, and Fenpiverinium Bromide.
This approach is advantageous for rapid analysis without the need for chromatographic
separation.

Experimental Protocol

1. Instrumentation:
o UV-Visible Spectrophotometer with 1 cm quartz cuvettes
o Chemometric software (e.g., PLS-1 and PLS-2 models)

e Analytical balance
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Volumetric flasks
. Reagents and Materials:

Metamizole Sodium, Pitofenone HCI, and Fenpiverinium Bromide reference standards
Methanol (spectroscopic grade)
. Procedure:

Preparation of Standard Solutions:

o Prepare individual stock solutions of Metamizole Sodium, Pitofenone HCI, and
Fenpiverinium Bromide in methanol.

o Prepare a series of calibration standards by mixing appropriate volumes of the stock
solutions to cover the concentration ranges specified in the data table below.

Sample Preparation:

o Prepare a sample solution from the pharmaceutical dosage form in methanol, similar to
the HPLC sample preparation, to achieve concentrations within the linear dynamic range
of the method.

Spectrophotometric Measurement:

o Record the UV absorption spectra of the standard and sample solutions over a selected
wavelength range against methanol as a blank.

Data Analysis:

o Develop PLS-1 and PLS-2 calibration models using the spectral data of the standard
solutions.

o Use the developed models to predict the concentrations of the three components in the
sample solution.
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Data Presentation: Quantitative Data for
Spectrophotometric Method
Fenpiverinium

Parameter Metamizole Sodium Pitofenone HCI .
Bromide

Linear Dynamic
1-50 1-15 60 - 1000
Range (mg/L)

Note: The original research paper should be consulted for details on the specific PLS model
parameters and validation statistics.

Logical Relationship Diagram (Spectrophotometric
Method)
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Caption: Logical workflow for the simultaneous spectrophotometric quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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